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Compound of Interest

Compound Name: Nofdepi
CAS No.: 141480-75-3
Cat. No.: B142264

Get Quote

\ J

Note on Nomenclature: This technical guide addresses the disposal protocols for Nifedipine
(CAS: 21829-25-4), a light-sensitive calcium channel blocker. The term "Nofdepi" is identified
here as a query alias or phonetic approximation for Nifedipine. All protocols below are
calibrated for Nifedipine and chemically analogous dihydropyridines.

Immediate Action Required:

 Light Sensitivity: Nifedipine is extremely photolabile. It degrades rapidly into a
nitrosophenylpyridine derivative upon exposure to daylight or UV light. All waste streams
must be protected from light immediately.

» Toxicity Profile: Acute oral toxicity (Category 4). It is not P-listed (acutely hazardous) under
RCRA but is often regulated as hazardous chemical waste due to its biological potency and
potential environmental toxicity.

o Disposal Method: High-temperature incineration is the only validated disposal method. Do
not dispose of down the drain.

Pharmacological Context & Mechanism (The "Why")
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To understand the strict disposal requirements, one must understand the compound's biological
activity. Nifedipine is a potent vasodilator that inhibits the influx of extracellular calcium ions.

Mechanism of Action: Nifedipine binds to the alpha-1 subunit of L-type voltage-gated calcium
channels. By blocking these channels, it prevents the transmembrane influx of calcium ions
into cardiac and smooth muscle cells, leading to relaxation and vasodilation. This potency
necessitates that even trace amounts in laboratory waste be treated as bioactive hazards.

- e L-Type Voltage-Gated
Inhibits (Allosteric Binding )gay ch?,n,,e. Regulates

Nifedipine e igg Inhibition Leads to Vasodilation
(Dinydropyridine) Blocks Smooth Muscle Cell (8P Reduction)

Click to download full resolution via product page

Figure 1: Mechanism of Action. Nifedipine inhibits L-type Calcium channels, preventing Ca2+
influx and inducing vasodilation. This biological potency dictates its classification as hazardous
waste.

Operational Safety & Handling

Field Insight: The primary failure point in Nifedipine handling is photodegradation. Researchers
often prepare solutions in clear glass, leading to rapid potency loss and the generation of
unknown degradation byproducts.

Engineering Controls:
o Amber Glassware: Mandatory for all storage and reaction vessels.
e Low-Actinic Light: Handle bulk powder under yellow light or low-UV conditions if possible.

o Foil Wrapping: If amber glassware is unavailable, wrap clear vessels in aluminum foll
immediately.

Personal Protective Equipment (PPE) Matrix:
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PPE Component Specification Rationale
Nitrile (Double-gloved Prevents dermal absorption.
Gloves o
recommended) Nifedipine is lipophilic.

] N95 or P100 (if powder ] ]
Respiratory handling) Prevents inhalation of dust.
andling

) Prevents ocular
Eye Protection Safety Goggles o )
irritation/absorption.

Lab Coat Standard Chemical Resistant General body protection.

Disposal Workflow & Protocols

Core Directive: Segregate Nifedipine waste from general trash and sewer systems. Use the

"Red Bag/Amber Bottle" protocol.

A. Solid Waste (Powder, Contaminated Wipes, PPE)

Collect: Place all solid waste (weigh boats, gloves, paper towels) into a designated
hazardous waste bag (typically clear or red, depending on facility rules).

Label: Attach a hazardous waste label. Clearly mark: "Nifedipine Solid Waste - Toxic."

Container: Place the bag into a secondary rigid container (drum or pail) that is kept closed.

B. Liquid Waste (Mother Liquor, Solvents)

Segregation: Do not mix with oxidizers.
Container: Use Amber Glass or High-Density Polyethylene (HDPE) bottles.

o Critical Step: If using a clear bottle, wrap it entirely in aluminum foil to prevent
photodegradation inside the waste container, which can alter the chemical profile before
incineration.

Solvent Compatibility: Nifedipine is soluble in Ethanol, Acetone, and Chloroform. Ensure the
waste solvent stream is compatible with these.
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e Labeling: "Hazardous Waste - Flammable/Toxic (Contains Nifedipine)."

C. Decontamination of Surfaces

Do not use water alone. Nifedipine is practically insoluble in water.

Solvent Selection: Use Ethanol (70% or higher) or Acetone.

Wipe Down: Spray the contaminated area with solvent and wipe with absorbent pads.

Disposal: Dispose of the pads as Solid Hazardous Waste (see Section A).

Wash: Follow with a soap and water wash to remove residual surfactant/solvent.
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Figure 2: Disposal Decision Tree. Standardized workflow for segregating and packaging

Nifedipine waste streams.

Regulatory Compliance & Data
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RCRA Status: Nifedipine is not specifically P-listed (acutely hazardous) or U-listed by the EPA.
However, it typically meets the criteria for a characteristic hazardous waste if it exhibits toxicity,
or it is regulated under state-specific mandates (e.g., California) as a toxic waste.

o Best Practice: Always manage as Non-RCRA Regulated Hazardous Waste (unless mixed
with RCRA solvents) to ensure incineration.

Physicochemical Properties for Disposal:

Parameter Value Implications for Disposal

Water Solubility <1 mg/mL (Practically Do not flush. Cleaning requires
ater Solubili
Insoluble) organic solvents.

Bioaccumulative potential;

LogP ~2.2 (Lipophilic) )
keep out of aquatic systems.
) ) Flammability depends on the
Flash Point N/A (Solid)
solvent used.
Photostability Unstable (t1/2 < 20 min in UV) Must be light-protected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Executive Summary & Identification]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142264/docs#executive-summary-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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